Cas no 1030899-57-0 (1-Pyrrolidinecarboxylic acid, 2-methyl-3-oxo-, phenylmethyl ester, (2S)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2-methyl-3-oxo-, phenylmethyl ester, (2S)-
• CAS No: 1030899-57-0
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5307631
• Update Time: 2025-06-30

1-Pyrrolidinecarboxylic acid, 2-methyl-3-oxo-, phenylmethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-methyl-3-oxo-, phenylmethyl ester, (2S)-
• (2S)-Methyl-3-oxo-pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C13H15NO3/c1-10-12(15)7-8-14(10)13(16)17-9-11-5-3-2-4-6-11/h2-6,10H,7-9H2,1H3/t10-/m0/s1
• InChI Key： SXRCSLUPXCTDRP-JTQLQIEISA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(=O)[C@@H]1C

Additional information on 1-Pyrrolidinecarboxylic acid, 2-methyl-3-oxo-, phenylmethyl ester, (2S)-

Introduction to 1-Pyrrolidinecarboxylic acid, 2-methyl-3-oxo-, phenylmethyl ester, (2S)- (CAS No. 1030899-57-0)

1-Pyrrolidinecarboxylic acid, 2-methyl-3-oxo-, phenylmethyl ester, (2S)- (CAS No. 1030899-57-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrolidine derivatives and is characterized by its chiral center, which imparts specific stereochemical properties that are crucial for its biological interactions.

The (2S)- configuration of this compound is particularly important as it can influence the compound's pharmacokinetics, pharmacodynamics, and overall therapeutic efficacy. The presence of the phenylmethyl ester group further enhances its solubility and stability, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 1-Pyrrolidinecarboxylic acid, 2-methyl-3-oxo-, phenylmethyl ester, (2S)- in the development of novel drugs for the treatment of neurological disorders, cancer, and inflammatory conditions. The compound's ability to modulate specific protein-protein interactions and enzyme activities has been a focal point of research, leading to several promising findings.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-Pyrrolidinecarboxylic acid, 2-methyl-3-oxo-, phenylmethyl ester, (2S)- in inhibiting the activity of a key enzyme involved in neurodegenerative diseases. The results showed that this compound effectively reduced the enzyme's activity, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the compound's anti-inflammatory properties. A study conducted by a team at the University of California found that 1-Pyrrolidinecarboxylic acid, 2-methyl-3-oxo-, phenylmethyl ester, (2S)- exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The compound was shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis.

The structural characteristics of 1-Pyrrolidinecarboxylic acid, 2-methyl-3-oxo-, phenylmethyl ester, (2S)- also make it an attractive target for drug delivery systems. Its chiral nature and functional groups allow for precise modification and optimization for specific therapeutic applications. For instance, researchers at Harvard University have developed a nanoparticle-based delivery system that enhances the bioavailability and targeted delivery of this compound to specific tissues or cells.

Furthermore, the safety profile of 1-Pyrrolidinecarboxylic acid, 2-methyl-3-oxo-, phenylmethyl ester, (2S)- has been extensively evaluated in preclinical studies. These studies have demonstrated that the compound exhibits low toxicity and good tolerability at therapeutic doses. This favorable safety profile supports its potential for further clinical development.

In conclusion, 1-Pyrrolidinecarboxylic acid, 2-methyl-3-oxo-, phenylmethyl ester, (2S)- (CAS No. 1030899-57-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important candidate for further investigation and development into novel therapeutic agents for various diseases.